Cas no 2137799-85-8 (5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137799-85-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6333050
• PubChem ID: 165459691
• Update Time: 2025-09-19

5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-742757
• 2137799-85-8
• 5-(5-methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C11H14N2O/c1-8-2-9(5-12-4-8)10-3-11(14)7-13-6-10/h2-5,11,13-14H,6-7H2,1H3
• InChI Key： XFJHYACRNWRDMP-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C=NC=C(C)C=2)CNC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137799-85-8)

5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol, identified by the CAS number 2137799-85-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused pyridine and piperidine scaffold, which is a common motif in biologically active agents. The presence of a methylpyridine substituent and a hydroxyl group at the 3-position of the tetrahydropyridine ring contributes to its unique chemical properties and potential biological activities.

The structural configuration of this compound suggests that it may exhibit interactions with various biological targets due to its aromatic and aliphatic components. The tetrahydropyridine core is known to be present in several pharmacologically relevant molecules, often contributing to their binding affinity and metabolic stability. The 5-methylpyridine moiety further enhances the compound's complexity, potentially influencing its solubility, lipophilicity, and reactivity.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, particularly those that combine different heterocyclic systems to achieve optimal pharmacokinetic profiles. The 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol structure aligns well with this trend, as it integrates elements from both pyridine and piperidine families. Such hybrid molecules have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The hydroxyl group at the 3-position of the tetrahydropyridine ring provides a site for functionalization, allowing chemists to modify the molecule's properties through various synthetic strategies. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic behavior.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in medicinal chemistry. These compounds have been explored for their roles as intermediates in the synthesis of more complex molecules or as standalone therapeutic agents. For instance, derivatives of tetrahydropyridine have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently.

The methylpyridine substituent in 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol adds another layer of complexity to its biological profile. Pyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these properties with the tetrahydropyridine core suggests that this compound may exhibit multifaceted therapeutic potential.

From a synthetic perspective, the preparation of 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include condensation reactions between appropriate precursors followed by functional group transformations such as hydroxylation or methylation. Advances in catalytic methods have also enabled more efficient synthesis pathways for such complex molecules.

The pharmacological evaluation of this compound has begun to yield promising results. Preclinical studies have demonstrated that derivatives with similar structures exhibit desirable pharmacokinetic properties and target engagement. These findings support further investigation into the potential therapeutic applications of 5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol, particularly in areas where modulation of pyridine-based signaling pathways is relevant.

In conclusion,5-(5-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137799-85-8) represents a promising candidate for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features combined with emerging data on its biological activity make it a valuable asset in the pharmaceutical chemistry arsenal. Continued research into this compound will likely uncover new insights into its potential as a therapeutic agent or an intermediate for more complex drug candidates.